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An In-Depth Technical Guide to 1-[(Trimethylsilyl)methyl]benzotriazole for Researchers and

Drug Development Professionals

Introduction
1-[(Trimethylsilyl)methyl]benzotriazole is a versatile heterocyclic compound that has

garnered significant attention in various fields of chemical research, including organic

synthesis, materials science, and medicinal chemistry. Its unique molecular structure,

incorporating a benzotriazole moiety and a trimethylsilyl group, imparts a range of useful

properties, making it a valuable reagent and building block. The benzotriazole group can act as

a good leaving group and a precursor to various functionalities, while the trimethylsilyl group

enhances reactivity and solubility in organic solvents.[1] This guide provides a comprehensive

overview of the commercial availability, key applications, and experimental protocols related to

1-[(Trimethylsilyl)methyl]benzotriazole, tailored for researchers, scientists, and professionals

in drug development. The benzotriazole scaffold itself is a cornerstone in medicinal chemistry,

with its derivatives exhibiting a wide array of pharmacological activities, including antimicrobial,

analgesic, antioxidant, and anti-inflammatory properties.[2][3][4]

Physicochemical Properties
A summary of the key physicochemical properties of 1-[(Trimethylsilyl)methyl]benzotriazole
is presented in the table below. This data is essential for its handling, characterization, and
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application in experimental settings.

Property Value Source

CAS Number 122296-00-8 [1][5][6]

Molecular Formula C₁₀H₁₅N₃Si [1][5][6]

Molecular Weight 205.33 g/mol [1][5]

Appearance White powder [1]

Melting Point 56 - 60 °C [1][6]

Boiling Point 300.3 °C at 760 mmHg [6]

Density 1.06 g/cm³ [6]

Purity ≥ 99% (GC) [1]

Flash Point 135.4 °C [6]

Refractive Index 1.556 [6]

InChIKey
VRGRHLJMRVGQCS-

UHFFFAOYSA-N
[5][6]

Commercial Availability and Suppliers
1-[(Trimethylsilyl)methyl]benzotriazole is commercially available from various chemical

suppliers. The table below lists some of the known suppliers, which can be a starting point for

procurement for research and development purposes.
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Supplier Purity/Grade Notes

Chem-Impex ≥ 99% (GC) [1]

CHEMLYTE SOLUTIONS

CO.,LTD
Industrial Grade

A manufactory based in China.

[6]

Sigma-Aldrich (Merck)

Not specified for this specific

compound, but they supply

related benzotriazole

derivatives.[7]

Provides technical documents

for related compounds.

Fluorochem

Not specified for this specific

compound, but they supply

related benzotriazole

derivatives.[8]

Supplier of organosilicon and

heterocyclic compounds.[8]

Applications in Research and Drug Development
The unique properties of 1-[(Trimethylsilyl)methyl]benzotriazole make it a valuable tool in

several areas of chemical science.

Organic Synthesis: It serves as a versatile reagent, particularly in the formation of carbon-

silicon bonds, which are crucial for developing new materials and pharmaceuticals.[1] The

benzotriazole moiety can function as a synthetic auxiliary that can be easily removed or

transformed. It is used in the synthesis of functionalized benzotriazole derivatives.[1]

Medicinal Chemistry and Drug Development: Benzotriazole derivatives are known to

possess a wide spectrum of biological activities, including antibacterial, antifungal, antiviral,

and anti-inflammatory properties.[3][4] While specific applications of 1-
[(Trimethylsilyl)methyl]benzotriazole in drug formulation are still being explored, it holds

potential for enhancing the solubility and bioavailability of active pharmaceutical ingredients.

[1] Its role as a synthetic intermediate allows for the construction of more complex molecules

with potential therapeutic value.[2][9]

Materials Science: This compound is utilized in the development of advanced materials,

including polymers and coatings.[1]
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Photochemistry: It can act as a UV stabilizer in various polymers and coatings, protecting

materials from degradation caused by UV light and thereby enhancing their durability.[1]

Analytical Chemistry: It can be employed as a derivatizing agent in chromatography to

improve the detection and analysis of various organic compounds.[1]

Key Reactions and Methodologies
1-[(Trimethylsilyl)methyl]benzotriazole is involved in several key synthetic transformations. A

general overview of its synthesis and a key reaction are presented below.

Benzotriazole

1-[(Trimethylsilyl)methyl]benzotriazole

Synthesis

Chloromethyltrimethylsilane

AlkenePeterson Olefination

Base (e.g., NaH)

Solvent (e.g., DMF)

Carbonyl
Compound (R₂C=O)

Fluoride Source
(e.g., TBAF)

Click to download full resolution via product page

Caption: Synthetic route to 1-[(Trimethylsilyl)methyl]benzotriazole and its subsequent

Peterson olefination.

Experimental Protocols
The following are representative experimental protocols for the synthesis of 1-
[(Trimethylsilyl)methyl]benzotriazole and a subsequent reaction.

Synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole
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This protocol is based on the known reaction between benzotriazole and

chloromethyltrimethylsilane.[10]

Workflow Diagram
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Caption: Experimental workflow for the synthesis of 1-[(Trimethylsilyl)methyl]benzotriazole.
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Methodology

Reaction Setup: To a solution of benzotriazole (1 equivalent) in dry N,N-dimethylformamide

(DMF) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C (ice bath), add sodium

hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents) portion-wise.

Anion Formation: Stir the resulting mixture at 0 °C for 30 minutes.

Addition of Electrophile: Add chloromethyltrimethylsilane (1.1 equivalents) dropwise to the

reaction mixture at 0 °C.

Reaction: Allow the reaction to warm to room temperature and stir overnight.

Workup: Carefully quench the reaction by the slow addition of water. Transfer the mixture to

a separatory funnel and extract with ethyl acetate (3 times).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel.

Fluoride-Catalyzed Desilylation and Reaction with a
Carbonyl Compound (Peterson Olefination)
This protocol describes a general procedure for the reaction of 1-
[(Trimethylsilyl)methyl]benzotriazole with an aldehyde or ketone to form an alkene.[10]

Methodology

Reaction Setup: Dissolve 1-[(Trimethylsilyl)methyl]benzotriazole (1 equivalent) and a

carbonyl compound (1.2 equivalents) in dry tetrahydrofuran (THF) under an inert

atmosphere.

Initiation: Add a catalytic amount of a fluoride source, such as tetrabutylammonium fluoride

(TBAF, 1 M solution in THF, 0.1 equivalents).

Reaction: Stir the reaction mixture at room temperature and monitor the progress by thin-

layer chromatography (TLC).
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Workup: Upon completion, quench the reaction with saturated aqueous ammonium chloride

solution.

Purification: Extract the product with an appropriate organic solvent (e.g., diethyl ether or

ethyl acetate). Combine the organic layers, dry over anhydrous magnesium sulfate, filter,

and concentrate in vacuo. The desired alkene can be purified by column chromatography.

Safety Information
Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,

related benzotriazole compounds may have the following hazards. Users should always

consult the specific Safety Data Sheet (SDS) from the supplier before handling.

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this chemical. All manipulations should be performed in a

well-ventilated fume hood.

Conclusion
1-[(Trimethylsilyl)methyl]benzotriazole is a commercially available and highly useful reagent

in modern organic chemistry. Its applications span from the synthesis of complex organic

molecules and advanced materials to its potential use in the development of new

pharmaceutical agents. The synthetic protocols provided herein offer a foundation for

researchers to utilize this compound in their work. As research continues, the full potential of 1-
[(Trimethylsilyl)methyl]benzotriazole in drug discovery and materials science is yet to be

fully realized, making it an exciting compound for further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. gsconlinepress.com [gsconlinepress.com]

3. jocpr.com [jocpr.com]

4. Benzotriazole: An overview on its versatile biological behavior - PMC
[pmc.ncbi.nlm.nih.gov]

5. 1-((Trimethylsilyl)methyl)benzotriazole | C10H15N3Si | CID 3317323 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. echemi.com [echemi.com]

7. 1-(Trimethylsilyl)-1H-benzotriazole 96 43183-36-4 [sigmaaldrich.com]

8. 1-Trimethylsilyl-1H-Benzotriazole | CymitQuimica [cymitquimica.com]

9. pubs.acs.org [pubs.acs.org]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [commercial availability and suppliers of 1-
[(Trimethylsilyl)methyl]benzotriazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b054929#commercial-availability-and-suppliers-of-1-
trimethylsilyl-methyl-benzotriazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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